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Compound of Interest

Compound Name: MELK-8a hydrochloride

Cat. No.: B608966

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of MELK-8a hydrochloride, a potent inhibitor of maternal embryonic leucine
Zipper kinase (MELK). The information is intended for researchers, scientists, and
professionals in drug development.

Properties of MELK-8a Hydrochloride

MELK-8a hydrochloride is a small molecule inhibitor with a molecular weight of 469.02 g/mol .
[1][2][3][4] It is a solid, light yellow to yellow substance.[1] The chemical formula for MELK-8a
hydrochloride is C25H33CIN6O.[1][2]

Property Value References
Molecular Weight 469.02 g/mol [1112]131[4]
Formula C25H33CIN6O [1112]
Appearance Solid, Light yellow to yellow [1]

Purity >95% - 99.87% [21[4]

CAS Number 2096992-20-8 [1]

Mechanism of Action of MELK-8a
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Maternal embryonic leucine zipper kinase (MELK) is a serine/threonine kinase that plays a
crucial role in cell cycle progression, particularly in mitosis. Overexpression of MELK has been
observed in various cancers, making it an attractive target for cancer therapy. MELK-8a is a
highly potent and selective inhibitor of MELK with an I1Cso of 2 nM.[1][3][5] By inhibiting MELK,
MELK-8a can disrupt mitotic processes in cancer cells, leading to cell growth inhibition.[1][4]
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Caption: Signaling pathway of MELK-8a hydrochloride.

Experimental Protocol: Preparation of Stock
Solution

This protocol details the steps for preparing a stock solution of MELK-8a hydrochloride. It is
crucial to use high-purity solvents and adhere to sterile techniques to maintain the integrity of
the compound.

Materials:

o MELK-8a hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Deionized water, sterile

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Pipette and sterile filter tips

Equipment:

e Analytical balance
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Vortex mixer

Optional: Sonicator or water bath at 37°C

Procedure:

Acclimatization: Allow the vial of MELK-8a hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of MELK-8a hydrochloride powder using an
analytical balance in a chemical fume hood.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the
powder to achieve the desired stock concentration. For example, to prepare a 10 mM stock
solution, add the calculated volume of solvent to the weighed powder.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does
not fully dissolve, brief sonication or warming in a 37°C water bath can be applied to aid
solubility.[5][6]

Aliquoting: Once the stock solution is clear and homogenous, aliquot it into smaller, single-
use volumes in sterile polypropylene tubes. This will prevent repeated freeze-thaw cycles
which can degrade the compound.

Storage: Store the aliquots at the recommended temperature. For long-term storage, -80°C
is recommended.

Safety Precautions:

Handle MELK-8a hydrochloride in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Avoid inhalation of the powder and contact with skin and eyes.[7]

Recommended Solvents and Storage Conditions
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The choice of solvent is critical for the stability and solubility of MELK-8a hydrochloride.

o Recommended .
Solvent Solubility Storage Duration
Storage
1 month at -20°C, 6
8.6 mg/mL (18.34
DMSO -20°C or -80°C months at -80°C[1][5]
mM)
[6]
> 100 mg/mL (213.21 Not recommended for
Water Prepare fresh
mM) more than one day[8]
Not recommended for
PBS (pH 7.2) 1 mg/mL Prepare fresh more than one day[4]

[8]

Note: While some sources indicate insolubility in DMSOJ4], others provide a specific solubility.
[5] It is advisable to test a small amount first. Aqueous solutions are generally unstable and
should be prepared fresh for each experiment.[3][8]

Example Calculation for a 10 mM Stock Solution
To prepare a 1 mL of 10 mM stock solution of MELK-8a hydrochloride (MW = 469.02 g/mol ):

e Calculate the required mass: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (
g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x 469.02 g/mol x 1000 mg/g = 4.69 mg

e Procedure:
o Weigh 4.69 mg of MELK-8a hydrochloride powder.
o Add 1 mL of DMSO.

o Follow the dissolution, aliquoting, and storage steps as described in the protocol.
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Caption: Workflow for preparing MELK-8a hydrochloride stock solution.

In Vivo Formulation
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For animal studies, specific formulations are required to ensure bioavailability and minimize
toxicity.

 Intravenous and Oral Administration (Mice): A solution containing 5% ethanol, 100%
propylene glycol (PG), 5% Cremophor EL, and 80% PBS has been used.[1][5]

e Subcutaneous Administration (Mice): A formulation of 10% PG and 25% (20%, v/v) Solutol
has been described.[1][5]

It is important to note that these formulations are for reference only and may need to be
optimized for specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. MELK-8a hydrochloride | CymitQuimica [cymitquimica.com]
. selleckchem.com [selleckchem.com]

. caymanchem.com [caymanchem.com]

. glpbio.com [glpbio.com]

. glpbio.com [glpbio.com]

. MELK-8a]|1922153-17-0|MSDS [dcchemicals.com]

°
(0] ~ (o)) ()] EEN w N =

. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of MELK-
8a Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608966#how-to-prepare-melk-8a-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/MELK-8a-hydrochloride.html
https://www.glpbio.com/sp/melk-8a-hydrochloride.html
https://www.medchemexpress.com/MELK-8a-hydrochloride.html
https://www.glpbio.com/sp/melk-8a-hydrochloride.html
https://www.benchchem.com/product/b608966?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/MELK-8a-hydrochloride.html
https://cymitquimica.com/products/TM-T11996/melk-8a-hydrochloride/
https://www.selleckchem.com/products/melk-8a-hydrochloride.html
https://www.caymanchem.com/product/37025/melk-8a-(hydrochloride)
https://www.glpbio.com/sp/melk-8a-hydrochloride.html
https://www.glpbio.com/sp/melk-8a-dihydrochloride.html
https://dcchemicals.com/msds/MSDS_DC10015.html
https://cdn.caymanchem.com/cdn/insert/37025.pdf
https://www.benchchem.com/product/b608966#how-to-prepare-melk-8a-hydrochloride-stock-solution
https://www.benchchem.com/product/b608966#how-to-prepare-melk-8a-hydrochloride-stock-solution
https://www.benchchem.com/product/b608966#how-to-prepare-melk-8a-hydrochloride-stock-solution
https://www.benchchem.com/product/b608966#how-to-prepare-melk-8a-hydrochloride-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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